molecular formula C20H15F3N4O2 B1574168 BAY-678

BAY-678

Cat. No. B1574168
M. Wt: 400.3612
InChI Key:
Attention: For research use only. Not for human or veterinary use.
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Description

BAY-678 is a potent, selective, cell-permeable HNE inhibitor. This compound inhibits HNE reversibly with an in vitro IC50 = 20 nM and Ki = 15 nM. this compound has more than 2,000-fold selectivity in a panel of 21 serine proteases, and there is no significant inhibi

Scientific Research Applications

Bayesian Methods in Scientific Research

  • Dynamic Causal Models : Bayesian model evidence is used to compare mathematical models in biological sciences. This approach is useful for model selection, especially when different subjects use different models. This method has been applied using Dynamic Causal Models in brain imaging data (Penny et al., 2010).

  • Bayesian Analysis in Non-Significant Results : Bayesian methods are suggested to link theory to data, especially in cases where non-significant results need interpretation. Bayes factors provide a coherent approach to interpret such results (Dienes, 2014).

  • Microarray Experiments : Bayesian methodology is applied to microarray experiments, enabling efficient data reduction and simultaneous inference about gene expression changes due to factors like ionizing radiation (Efron et al., 2001).

  • Clinical Trials in Critical Care Medicine : Bayesian methodology is reviewed for its utility in clinical decision making and research in critical care. It combines subjective and objective aspects of knowledge for trial design and interpretation (Kalil & Sun, 2014).

  • Computational Algorithms for Bayesian Optimal Design : This paper discusses the growth of Bayesian experimental design and the development of simulation-based design methods. It provides an overview of Bayesian utility functions and algorithms for Bayesian optimal design (Ryan et al., 2016).

  • Bayesian Inference in Nuclear Weapons Test Monitoring : This research involves the application of Bayesian inference to monitor seismic events, a crucial aspect of nuclear weapons test monitoring (Moore et al., 1999).

properties

Molecular Formula

C20H15F3N4O2

Molecular Weight

400.3612

SMILES

CC(C1=C(C)N(C2=CC=CC(C(F)(F)F)=C2)C(N[C@@H]1C3=CN=C(C#N)C=C3)=O)=O

Appearance

Solid powder

synonyms

BAY-678;  BAY678;  BAY 678.; (R)-5-(5-acetyl-6-methyl-2-oxo-1-(3-(trifluoromethyl)phenyl)-1,2,3,4-tetrahydropyrimidin-4-yl)picolinonitrile

Origin of Product

United States

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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